![molecular formula C13H15NO2 B3132339 3-[(4-Methoxyphenyl)amino]cyclohex-2-en-1-one CAS No. 36646-77-2](/img/structure/B3132339.png)
3-[(4-Methoxyphenyl)amino]cyclohex-2-en-1-one
Overview
Description
Molecular Structure Analysis
The molecular structure of “3-[(4-Methoxyphenyl)amino]cyclohex-2-en-1-one” can be deduced from its name. It likely contains a cyclohex-2-en-1-one ring, which is a six-membered ring with one double bond and a ketone functional group. Attached to this ring at the 3-position is an amine group that is further substituted with a 4-methoxyphenyl group .
Chemical Reactions Analysis
The chemical reactions of “this compound” would depend on its exact structure and the conditions under which it is reacted. Cyclohexenones, in general, are known to undergo a variety of reactions, including nucleophilic conjugate addition with organocopper reagents, Michael reactions, and Robinson annulations .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from its structure and similar compounds. For instance, it is likely to be a solid at room temperature, given the presence of the cyclohexenone ring and the aromatic ring .
Scientific Research Applications
1. Applications in Corrosion Inhibition
3-[(4-Methoxyphenyl)amino]cyclohex-2-en-1-one derivatives have been studied for their application as corrosion inhibitors. A particular derivative, ANDT-3, demonstrated an exceptional inhibition efficiency of 98.96% at 25 mg L−1 for mild steel in 1 M HCl. The adsorption of these compounds on mild steel surfaces follows the Langmuir adsorption isotherm, suggesting their potential as effective corrosion inhibitors in acidic environments (Verma, Quraishi, & Singh, 2015).
2. Role in Organic Synthesis
These compounds are also important in organic synthesis. They can be prepared through various methods, including the reduction of substituted cyclohexanols. These reactions are crucial for the synthesis of cyclohexenones and related structures, which have wide applications in creating complex organic molecules (Humphreys, Lawrence, Newall, Phillipps, & Wall, 1978).
3. Anticonvulsant Properties
In pharmacological research, certain this compound derivatives have been identified as potential anticonvulsants. Their crystal structures have been determined to understand better their mechanism of action and potential therapeutic applications (Kubicki, Bassyouni, & Codding, 2000).
4. Cytotoxic Properties for Cancer Research
These compounds have shown promise in cancer research due to their cytotoxic properties. For instance, specific derivatives have been isolated from natural sources like Zingiber cassumunar and have demonstrated cytotoxicity against human cancer cell lines, suggesting their potential in developing new anticancer agents (Han et al., 2004).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(4-methoxyanilino)cyclohex-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-16-13-7-5-10(6-8-13)14-11-3-2-4-12(15)9-11/h5-9,14H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMJNZLJMPGAMBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=CC(=O)CCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601252523 | |
Record name | 3-[(4-Methoxyphenyl)amino]-2-cyclohexen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601252523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36646-77-2 | |
Record name | 3-[(4-Methoxyphenyl)amino]-2-cyclohexen-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36646-77-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[(4-Methoxyphenyl)amino]-2-cyclohexen-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601252523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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